Cas no 1006356-34-8 (1-Methyl-1H-pyrazole-4-sulfonohydrazide)

• Product Name: 1-Methyl-1H-pyrazole-4-sulfonohydrazide
• CAS No: 1006356-34-8
• MF: C₄H₈N₄O₂S
• MW: 176.196918487549
• MDL: MFCD06740543
• CID: 3060439
• PubChem ID: 19616386
• Update Time: 2025-05-28

1-Methyl-1H-pyrazole-4-sulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-pyrazole-4-sulfonohydrazide
• MFCD06740543
• EN300-230284
• CS-0240851
• G45828
• SCHEMBL24153208
• C4H8N4O2S
• BBL040349
• AKOS000314480
• 1-methylpyrazole-4-sulfonohydrazide
• 1006356-34-8
• 832-865-2
• STK350213

• MDL： MFCD06740543
• Inchi： 1S/C4H8N4O2S/c1-8-3-4(2-6-8)11(9,10)7-5/h2-3,7H,5H2,1H3
• InChI Key： UUVRPOSGNDBAGM-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(NN)(=O)=O

Computed Properties

• Exact Mass: 176.03679668Da
• Monoisotopic Mass: 176.03679668Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 98.4Ų

Additional information on 1-Methyl-1H-pyrazole-4-sulfonohydrazide

Recent Advances in the Application of 1-Methyl-1H-pyrazole-4-sulfonohydrazide (CAS: 1006356-34-8) in Chemical Biology and Pharmaceutical Research

1-Methyl-1H-pyrazole-4-sulfonohydrazide (CAS: 1006356-34-8) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This sulfonohydrazide derivative has been explored for its role in medicinal chemistry, particularly in the development of novel therapeutic agents and as a key intermediate in organic synthesis. Recent studies have highlighted its utility in the design of enzyme inhibitors, antimicrobial agents, and other bioactive molecules, making it a compound of considerable interest to researchers in the field.

One of the most notable applications of 1-Methyl-1H-pyrazole-4-sulfonohydrazide is its use in the synthesis of heterocyclic compounds, which are a cornerstone of modern drug discovery. Researchers have successfully employed this compound in the construction of pyrazole and sulfonamide-based scaffolds, which are known for their broad-spectrum biological activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the development of selective kinase inhibitors, showcasing its potential in targeted cancer therapies. The study reported that derivatives of 1-Methyl-1H-pyrazole-4-sulfonohydrazide exhibited promising inhibitory activity against specific oncogenic kinases, with minimal off-target effects.

In addition to its role in kinase inhibition, 1-Methyl-1H-pyrazole-4-sulfonohydrazide has been investigated for its antimicrobial properties. A recent study in the European Journal of Medicinal Chemistry explored the compound's ability to disrupt bacterial cell wall synthesis, leading to the development of novel antibiotics. The researchers synthesized a series of sulfonohydrazide derivatives and evaluated their efficacy against multidrug-resistant bacterial strains. The results indicated that certain derivatives exhibited potent antibacterial activity, particularly against Gram-positive pathogens, suggesting a potential pathway for addressing the global antibiotic resistance crisis.

Beyond its therapeutic applications, 1-Methyl-1H-pyrazole-4-sulfonohydrazide has also been utilized in chemical biology as a tool for probing enzyme mechanisms. Its unique chemical structure allows it to act as a reversible inhibitor for various enzymes, enabling researchers to study enzyme-substrate interactions in detail. A 2022 study in ACS Chemical Biology highlighted its use in elucidating the catalytic mechanism of cysteine proteases, providing valuable insights into the design of protease inhibitors for diseases such as malaria and COVID-19.

The synthesis and scalability of 1-Methyl-1H-pyrazole-4-sulfonohydrazide have also been subjects of recent research. Advances in green chemistry have led to the development of more sustainable and efficient synthetic routes for this compound. For example, a 2023 publication in Organic Process Research & Development described a solvent-free, catalytic method for producing 1-Methyl-1H-pyrazole-4-sulfonohydrazide with high yield and purity, reducing the environmental impact of its production. This innovation is expected to facilitate its broader adoption in both academic and industrial settings.

In conclusion, 1-Methyl-1H-pyrazole-4-sulfonohydrazide (CAS: 1006356-34-8) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its role in the development of kinase inhibitors, antimicrobial agents, and enzyme probes underscores its versatility and potential for future drug discovery efforts. Continued research into its mechanisms of action and synthetic optimization will likely uncover additional therapeutic and industrial applications, solidifying its importance in the field.